Cas no 1487093-89-9 (6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 1487093-89-9
• MF: C₁₇H₁₅IO₂
• MW: 378.204277276993
• CID: 4797838
• Update Time: 2025-08-05

6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one
• BDBM50017471

• Inchi： 1S/C17H15IO2/c18-14-6-4-12(5-7-14)11-20-15-8-9-16-13(10-15)2-1-3-17(16)19/h4-10H,1-3,11H2
• InChI Key： NGGGCCBWQXZVJE-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)COC1C=CC2C(CCCC=2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one

6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one: A Promising Compound in Pharmaceutical Research

6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one (CAS No. 1487093-89-9) is a complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This molecule combines structural features from aromatic and heterocyclic frameworks, making it a versatile scaffold for drug development. The 4-Iodobenzyl group attached to the oxy linkage introduces functional versatility, while the 3,4-dihydronaphthalen-1(2H)-one ring system provides a stable platform for further modifications. Recent studies have highlighted its potential in modulating biological targets, particularly in the context of inflammation and cancer-related pathways.

The 4-Iodobenzyl moiety is a critical structural element that enhances the molecule's reactivity and selectivity. Iodine substitution on the benzene ring is known to increase electrophilic activity, enabling the compound to interact with various biomolecules. Meanwhile, the oxy bridge serves as a functional linker, allowing the molecule to engage in hydrogen bonding interactions or coordinate with metal ions. The 3,4-dihydronaphthalen-1(2H)-one ring system, a derivative of naphthalene, is a well-known scaffold in medicinal chemistry due to its ability to adopt multiple conformations, which is crucial for drug-target interactions.

Recent advances in synthetic chemistry have enabled the efficient synthesis of 6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one, with notable improvements in yield and purity. A 2023 study published in *Journal of Medicinal Chemistry* reported a novel catalytic approach using palladium-based cross-coupling reactions to assemble this compound. This method not only reduces synthetic steps but also minimizes the formation of byproducts, aligning with green chemistry principles. Such advancements are critical for scaling up production for potential therapeutic applications.

The biological activity of 6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one has been explored in several preclinical studies. In vitro experiments have demonstrated its ability to inhibit the activity of key enzymes such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), which are implicated in inflammatory diseases. A 2023 study by Zhang et al. (Nature Communications) revealed that this compound selectively targets the kinase domain of the NF-κB pathway, a central regulator of immune responses. This selectivity is a significant advantage over traditional anti-inflammatory drugs, which often exhibit broad-spectrum activity and associated side effects.

Furthermore, the compound has shown promising anti-cancer properties. A 2023 preclinical trial published in *Cancer Research* indicated that 6-((4-Iodobenzyl)oxy)-3,4-dihydrotetrahydro-1(2H)-one (a closely related derivative) induces apoptosis in cancer cells by modulating the mitochondrial apoptotic pathway. While the exact mechanism of action for the parent compound is still under investigation, its structural similarity to known anti-cancer agents suggests potential for further exploration. Researchers are now focusing on optimizing its pharmacokinetic profile to enhance bioavailability and reduce metabolic degradation.

Despite its therapeutic potential, the compound faces challenges related to solubility and stability. A 2023 review in *Drug Discovery Today* emphasized the need for prodrug strategies to improve its aqueous solubility. Additionally, efforts are underway to develop analogs with modified functional groups, such as substituting the 4-Iodobenzyl moiety with other aryl groups to enhance target specificity. These modifications are being tested in in vivo models to evaluate their efficacy in reducing tumor growth and inflammation.

The CAS 1487093-89-9 registry entry for 6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one reflects its growing importance in drug discovery. The compound is now being evaluated as a lead molecule for the development of targeted therapies, particularly in oncology and autoimmune disorders. Its unique structural features and biological activity make it a valuable candidate for further research, with the potential to address unmet medical needs in these fields.

In conclusion, 6-((4-Iodobenzyl)oxy)-3,4-dihydronaphthalen-1(2H)-one represents a significant advancement in medicinal chemistry. Its synthesis, biological activity, and therapeutic potential are being actively studied, with recent breakthroughs in synthetic methods and mechanism-of-action analysis paving the way for future applications. As research progresses, this compound may emerge as a key player in the development of novel therapeutics for a range of diseases.